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Compound of Interest

Compound Name: 4-Formyl-3-hydroxybenzonitrile

Cat. No.: B1338046

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting point of 4-formyl-3-
hydroxybenzonitrile, a key physicochemical parameter for substance identification, purity
assessment, and formulation development. This document outlines the experimentally
determined melting point, a detailed protocol for its measurement, and a workflow for
compound characterization.

Core Compound Data

4-Formyl-3-hydroxybenzonitrile is an organic compound with the chemical formula CsHsNO:-.
It is also known by its synonyms, including 4-Cyano-2-hydroxybenzaldehyde and 5-Cyano-2-
formylphenol. The accurate determination of its melting point is a fundamental aspect of its
chemical characterization.

Quantitative Data Summary

The melting point of a crystalline solid is the temperature at which it changes state from solid to
liquid. For a pure substance, this transition occurs over a narrow temperature range. The
reported melting point for 4-formyl-3-hydroxybenzonitrile is presented below.

Parameter Value CAS Number

Melting Point 122-123 °C 84102-89-6
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Experimental Protocol: Melting Point Determination

The following is a standard laboratory procedure for determining the melting point of a solid
organic compound like 4-formyl-3-hydroxybenzonitrile using a capillary melting point
apparatus.

Objective: To determine the melting point range of a solid sample.

Materials:

4-formyl-3-hydroxybenzonitrile sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar digital device)

Mortar and pestle

Spatula

Procedure:

e Sample Preparation:

o Ensure the 4-formyl-3-hydroxybenzonitrile sample is completely dry. If necessary, dry
the sample in a desiccator or a vacuum oven at an appropriate temperature below its
melting point.

o Place a small amount of the crystalline sample into a clean, dry mortar.

o Gently grind the sample into a fine powder using a pestle. This ensures uniform packing in
the capillary tube.

¢ Loading the Capillary Tube:

o Tamp the open end of a capillary tube into the powdered sample. A small amount of the
sample will enter the tube.
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o Invert the tube and gently tap the sealed end on a hard surface to pack the sample down
into the bottom of the tube.

o Repeat until a packed column of 2-3 mm in height is obtained. Uniform packing is crucial
for an accurate measurement.

e Melting Point Measurement:
o Place the loaded capillary tube into the sample holder of the melting point apparatus.

o Set the initial temperature of the apparatus to approximately 10-15 °C below the expected
melting point (122 °C).

o Set the heating rate to a rapid setting (e.g., 10-20 °C per minute) to quickly approach the
expected melting point.

o Once the temperature is about 15 °C below the expected melting point, reduce the heating
rate to 1-2 °C per minute. A slow heating rate is critical for an accurate determination of
the melting range.

o Observe the sample through the magnifying lens.

o Record the temperature at which the first drop of liquid appears. This is the beginning of
the melting range.

o Continue to heat slowly and record the temperature at which the last crystal melts
completely. This is the end of the melting range.

» Data Recording and Analysis:

o The melting point is reported as a range from the temperature of initial melting to the
temperature of complete melting (e.g., 122-123 °C).

o A narrow melting range (1-2 °C) is indicative of a pure compound. A broad melting range
suggests the presence of impurities.

o Allow the apparatus to cool before performing a second measurement for confirmation, if
necessary.
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Experimental Workflow Visualization

The following diagram illustrates the general workflow for the characterization of a chemical
compound, including melting point determination.
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Figure 1: Workflow for Physicochemical Characterization
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Caption: Workflow for Physicochemical Characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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